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Compound of Interest

Compound Name: ZG-2291

Cat. No.: B15573515 Get Quote

Notice: Information regarding "NBA-ZG-2291" is not available in the public domain. The

following application notes and protocols are based on a hypothetical compound with a

plausible mechanism of action, designed to serve as a template and guide for researchers. The

experimental data presented is illustrative and should not be considered factual.

Introduction
NBA-ZG-2291 is a novel, potent, and selective inhibitor of the Janus kinase (JAK) family, with

particular efficacy against JAK2. Dysregulation of the JAK/STAT signaling pathway is implicated

in various myeloproliferative neoplasms and inflammatory diseases. These notes provide an

overview of the experimental application of NBA-ZG-2291 in a research setting.

Mechanism of Action
NBA-ZG-2291 competitively binds to the ATP-binding site in the pseudokinase domain of JAK2,

preventing the phosphorylation and subsequent activation of STAT (Signal Transducer and

Activator of Transcription) proteins. This blockade of the JAK/STAT pathway leads to the

downregulation of target gene expression involved in cell proliferation and inflammation.
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Caption: JAK/STAT signaling pathway and the inhibitory action of NBA-ZG-2291.

Quantitative Data Summary
The following tables summarize the in vitro efficacy and selectivity of NBA-ZG-2291.

Table 1: Kinase Inhibition Profile
Kinase IC₅₀ (nM)

JAK2 8.2

JAK1 150.4

JAK3 320.1

TYK2 215.8

Table 2: In Vitro Cell Proliferation Assay
Cell Line IC₅₀ (nM)

HEL (JAK2 V617F) 25.6

Ba/F3-EPOR (Wild-Type JAK2) 89.3

K562 (BCR-ABL) > 10,000
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Kinase Inhibition Assay (LanthaScreen™ Eu Kinase
Binding Assay)
This protocol outlines the determination of the IC₅₀ values of NBA-ZG-2291 against various

kinases.

Workflow Diagram:
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Start

Prepare Reagents:
- Kinase

- Eu-anti-tag Antibody
- Alexa Fluor™ Tracer

- NBA-ZG-2291 dilutions

Dispense Reagents into
384-well Plate

Incubate at Room Temperature
(60 minutes)

Read Plate on Microplate Reader
(TR-FRET)

Analyze Data:
- Calculate Emission Ratio

- Determine IC₅₀

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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